Cas no 99058-21-6 (2-(4-chloro-3,5-dimethylphenoxy)acetonitrile)

• Product Name: 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile
• CAS No: 99058-21-6
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD02090465
• CID: 802190
• PubChem ID: 329819062
• Update Time: 2025-05-21

2-(4-chloro-3,5-dimethylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(4-chloro-3,5-dimethylphenoxy)-
• 2-(4-Chloro-3,5-dimethylphenoxy)acetonitrile
• MFCD02090465
• Maybridge1_008484
• 99058-21-6
• CS-0329968
• AKOS005261492
• (4-Chloro-3,5-dimethylphenoxy)acetonitrile, AldrichCPR
• HMS565J14
• DTXSID60372518
• 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile

• MDL： MFCD02090465
• Inchi： 1S/C10H10ClNO/c1-7-5-9(13-4-3-12)6-8(2)10(7)11/h5-6H,4H2,1-2H3
• InChI Key： BCBMYACILGOGRW-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OCC#N

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33Ų

Additional information on 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile

Introduction to 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile (CAS No. 99058-21-6)

2-(4-chloro-3,5-dimethylphenoxy)acetonitrile, with the chemical formula C₁₀H₁₁ClNO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a chloro-substituted aromatic ring and an acetonitrile side chain. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 99058-21-6 provides a unique identifier for this compound, ensuring accurate classification and reference in scientific literature. Its molecular structure, featuring a 4-chloro-3,5-dimethylphenyl moiety linked to an acetonitrile group, imparts specific electronic and steric properties that are exploited in medicinal chemistry. These properties are crucial for designing molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

In recent years, the demand for novel pharmaceutical intermediates has surged due to the increasing complexity of drug discovery processes. 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile has emerged as a key building block in the synthesis of small-molecule drugs. Its versatility allows for modifications at multiple positions, enabling the creation of diverse chemical libraries for high-throughput screening.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently targeted in oncology research. The 4-chloro-3,5-dimethylphenyl group provides a rigid scaffold that can be optimized to interact with the ATP-binding pocket of kinases. Additionally, the acetonitrile moiety can serve as a handle for further functionalization, allowing researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

Recent studies have highlighted the utility of 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile in the synthesis of novel antiviral agents. The structural motif present in this compound has been shown to mimic natural substrates or inhibitors of viral proteases and polymerases. For instance, modifications to the chloro-substituted aromatic ring have led to compounds with improved efficacy against RNA viruses. These findings underscore the importance of this intermediate in addressing emerging infectious diseases.

The agrochemical industry has also benefited from the use of 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile. Its derivatives have been explored as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. The dimethyl substitution on the phenyl ring enhances lipophilicity, facilitating better absorption and translocation within plant tissues. This property is particularly valuable in developing systemic pesticides that provide long-lasting protection against agricultural pathogens.

From a synthetic chemistry perspective, 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile serves as a versatile precursor for constructing more complex molecules. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are commonly employed to introduce additional functional groups onto the aromatic core. These reactions often proceed with high yields and regioselectivity under optimized conditions.

The pharmaceutical industry's emphasis on precision medicine has further driven interest in this compound. By leveraging computational modeling and structure-based drug design, researchers can predict how modifications to 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile will affect its biological activity. This approach enables the rapid optimization of lead compounds towards specific therapeutic targets.

In conclusion, 2-(4-chloro-3,5-dimethylphenoxy)acetonitrile (CAS No. 99058-21-6) is a multifaceted intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of drug discovery.